Cas no 5450-29-3 ( )

• Product Name: &nbsp
• CAS No: 5450-29-3
• MF: C₉H₆Cl₂N₂O₂S
• MW: 277.127138614655
• CID: 941617
• PubChem ID: 225100
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[(5,6-dichloro-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• (5,6-Dichlor-1H-benzimidazol-2-ylmercapto)-essigsaeure
• (5,6-dichloro-1H-benzimidazol-2-ylmercapto)-acetic acid
• [(5,6-dichloro-1h-benzimidazol-2-yl)sulfanyl]acetic acid
• AC1L5DSE
• AC1Q3QVR
• AG-K-96534
• AR-1A8416
• CTK5A1331
• KST-1A6790
• NSC14183
• DTXSID30279808
• CHEMBL4090039
• NSC-14183
• 5450-29-3
• BDBM50246159
•  

• Inchi： 1S/C9H6Cl2N2O2S/c10-4-1-6-7(2-5(4)11)13-9(12-6)16-3-8(14)15/h1-2H,3H2,(H,12,13)(H,14,15)
• InChI Key： MDHUGAQJEKDLAN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(=N2)SCC(=O)O)Cl

Computed Properties

• Exact Mass: 275.95288
• Monoisotopic Mass: 275.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 532.5°C at 760 mmHg
• Flash Point: 275.8°C
• Refractive Index: 1.739
• PSA: 65.98
• LogP: 3.04640